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Compound of Interest

Compound Name: BD-1008 dihydrobromide

Cat. No.: B2803416 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive, step-by-step guide for the

safe disposal of BD-1008 dihydrobromide, a selective sigma-1 receptor antagonist.

While some safety data sheets (SDS) for BD-1008 dihydrobromide indicate it does not meet

the criteria for hazardous classification under specific regulations, it is crucial to treat all

laboratory chemicals with caution. The following procedures are based on general best

practices for chemical waste disposal and information for analogous compounds.

Key Safety and Handling Information
Before disposal, it is essential to be aware of the known properties of BD-1008
dihydrobromide.
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Property Data

Chemical Name
N-[2-(3,4-dichlorophenyl)ethyl]-N-methyl-1-

pyrrolidineethanamine, dihydrobromide

Molecular Formula C₁₅H₂₂Cl₂N₂ · 2HBr

Molecular Weight 463.1 g/mol

Appearance A solid

Solubility Water: 50 mM[1]

An SDS for a similar compound, BD 1047 dihydrobromide, indicates that it can cause skin

irritation, serious eye damage, and may cause respiratory irritation.[2] Given the structural

similarities, it is prudent to handle BD-1008 dihydrobromide with similar precautions.

Step-by-Step Disposal Protocol
Follow these steps to ensure the safe and compliant disposal of BD-1008 dihydrobromide:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat, when handling this compound.

Waste Segregation:

Do not mix BD-1008 dihydrobromide with non-hazardous waste.[3]

As a halogenated organic compound, it should be collected separately from non-

halogenated chemical waste.[4][5] This is crucial as the disposal methods and costs for

these two streams differ significantly.[5]

Collect waste in a designated, compatible, and properly sealed container.[4]

Container Labeling:

Clearly label the waste container as "Hazardous Waste" and "Halogenated Organic

Waste."[4][6]
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The label must include the full chemical name: "BD-1008 dihydrobromide." Avoid using

abbreviations.

Indicate the approximate quantity of the waste.

Ensure the date of waste accumulation is recorded on the label.[3]

Storage of Chemical Waste:

Store the sealed waste container in a designated, well-ventilated, and secure area away

from incompatible materials.[4]

Follow all institutional guidelines for the storage of hazardous waste.

Arranging for Disposal:

Do not dispose of BD-1008 dihydrobromide down the drain or in regular trash.[2][6] An

SDS for a similar compound explicitly states that it must not be disposed of with household

garbage and should not be allowed to reach the sewage system.[2]

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor to arrange for pickup and proper disposal.[7]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of BD-1008
dihydrobromide.
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Caption: Workflow for the safe disposal of BD-1008 dihydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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